Cas no 1484-49-7 (3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester)
1484-49-7 structure
Product Name:3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester
CAS No:1484-49-7
MF:C19H17NO3
MW:307.343185186386
CID:1319980
Update Time:2024-08-18
3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester
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- Inchi: 1S/C19H17NO3/c1-2-22-19(21)16-15(13-9-5-3-6-10-13)17(23-18(16)20)14-11-7-4-8-12-14/h3-12H,2,20H2,1H3
- InChI Key: YBAFGXFTIUWLQY-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(C(OCC)=O)=C1N
Computed Properties
- Exact Mass: 307.12091
- Monoisotopic Mass: 307.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5A^2
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Melting Point: 150-152 °C
- Boiling Point: 471.2±45.0 °C(Predicted)
- PSA: 65.46
- pka: -1.53±0.10(Predicted)
3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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